![molecular formula C14H14F2N2O B2369300 (E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide CAS No. 1181475-71-7](/img/structure/B2369300.png)
(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of related compounds such as “(E)-2-cyano-N-(2,5-dichlorophenyl)-3-(2,5-difluorophenyl)prop-2-enamide” has been reported. It has a molecular formula of C16H8Cl2F2N2O and a molecular weight of 353.15.
Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For instance, “(E)-2-cyano-N- (2,5-dichlorophenyl)-3- [5- (4-nitrophenyl)furan-2-yl]prop-2-enamide” has a molecular weight of 428.2 g/mol, XLogP3-AA of 5.5, and a topological polar surface area of 112 Ų .
Scientific Research Applications
Thermodynamic Interactions and Molecular Associations
Research into the thermodynamics of molecular interactions, particularly those involving hydrogen bonding, is crucial. For instance, the study of excess molar enthalpies of binary mixtures, such as those involving formamide and butanol, provides insights into molecular associations. These investigations are essential for understanding the behavior of compounds like "(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide" in various solvents and conditions, which can be applied to optimize reaction conditions in synthetic chemistry (Rani et al., 2013).
Drug Design and Synthesis
The design and synthesis of rigid cyclic analogues derived from cinnamamide and related compounds have led to the discovery of potent, centrally acting muscle relaxants with anti-inflammatory and analgesic activity. Such research is pivotal in the development of new therapeutic agents, where compounds structurally related to "(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide" may serve as key intermediates or lead compounds in drug discovery processes (Musso et al., 2003).
Antiviral Research
In the context of antiviral research, compounds structurally similar to "(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide" have been identified as selective and potent inhibitors of virus replication. For example, studies on Zika virus (ZIKV) have identified small molecules that inhibit viral replication by preventing the formation of the viral replication compartment. Such findings are crucial for the development of antiviral therapeutics, highlighting the potential applications of related compounds in treating viral infections (Riva et al., 2021).
Synthetic Methodology
Advancements in synthetic methodology often involve the development of new reactions or the improvement of existing ones, where compounds like "(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide" can play a role as substrates, intermediates, or catalysts. Research in this area contributes to the broader field of synthetic organic chemistry, enabling the efficient synthesis of complex molecules for various applications (Goossen et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(E)-N-butyl-2-cyano-3-(2,5-difluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N2O/c1-2-3-6-18-14(19)11(9-17)7-10-8-12(15)4-5-13(10)16/h4-5,7-8H,2-3,6H2,1H3,(H,18,19)/b11-7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBRFVDGIVISUPP-YRNVUSSQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=C(C=CC(=C1)F)F)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C/C1=C(C=CC(=C1)F)F)/C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.